Cas no 122068-97-7 (N-(1-methyl-1H-pyrrol-2-yl)methylaniline)

• Product Name: N-(1-methyl-1H-pyrrol-2-yl)methylaniline
• CAS No: 122068-97-7
• MF: C₁₂H₁₄N₂
• MW: 186.252962589264
• CID: 3688733
• PubChem ID: 28876707
• Update Time: 2025-04-22

N-(1-methyl-1H-pyrrol-2-yl)methylaniline Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-methanamine, 1-methyl-N-phenyl-
• N-(1-methyl-1H-pyrrol-2-yl)methylaniline
• CHEMBL406206
• EN300-162499
• N-[(1-methyl-1H-pyrrol-2-yl)methyl]aniline
• 122068-97-7
• AKOS009049895

• Inchi： 1S/C12H14N2/c1-14-9-5-8-12(14)10-13-11-6-3-2-4-7-11/h2-9,13H,10H2,1H3
• InChI Key： ZMBKHINGKUHFKT-UHFFFAOYSA-N
• SMILES： N1(C)C=CC=C1CNC1=CC=CC=C1

Computed Properties

• Exact Mass: 186.115698455Da
• Monoisotopic Mass: 186.115698455Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 17Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines